Cas no 101200-05-9 (Calcium,bis(1,2,3,4,5-pentamethyl-2,4-cyclopentadien-1-yl)-)

• Product Name: Calcium,bis(1,2,3,4,5-pentamethyl-2,4-cyclopentadien-1-yl)-
• CAS No: 101200-05-9
• MF: C₂₀H₃₀Ca
• MW: 310.530205249786
• CID: 124522
• Update Time: 2025-10-28

Calcium,bis(1,2,3,4,5-pentamethyl-2,4-cyclopentadien-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Calcium,bis(1,2,3,4,5-pentamethyl-2,4-cyclopentadien-1-yl)-
• BIS(PENTAMETHYLCYCLOPENTADIENYL)CALCIUMTETRAHYDROFURAN,98
• calcium,1,2,3,5,5-pentamethylcyclopenta-1,3-diene
• 1,3-Cyclopentadiene,1,2,3,4,5-pentamethyl-, calcium complex
• Bis(pentamethylcyclopentadienyl)calcium
• Bis(pentamethylcyclopentadienyl)calcium(II)
• Bis(pentamethylcyclopentadienyl)calcium,
• BIS(PENTAMETHYLCYCLOPENTADIENYL)CALCIUMTETRAHYDROFURAN,98%
• Bis(pentamethylcyclopentadienyl)calcium tetrahydrofuran, 98%
• Bis(pentamethylcyclopentadienyl)calcium x 2THF
• Bis(2,3,4,5,5-pentamethylcyclopenta-1,3-dien-1-yl)calcium

• Inchi： 1S/2C10H15.Ca/c2*1-6-7(2)9(4)10(5)8(6)3;/h2*1-5H3;
• InChI Key： GKVSRHDXPHJBRR-UHFFFAOYSA-N
• SMILES： [Ca](C1(C(=C(C)C(C)=C1C)C)C)C1(C(=C(C)C(C)=C1C)C)C

Computed Properties

• Exact Mass: 310.1975

Experimental Properties

• PSA: 0
• Sensitiveness: air sensitive

Additional information on Calcium,bis(1,2,3,4,5-pentamethyl-2,4-cyclopentadien-1-yl)-

Calcium, Bis(1,2,3,4,5-Pentamethyl-2,4-Cyclopentadien-1-yl): A Comprehensive Overview

Calcium, bis(1,2,3,4,5-pentamethyl-2,4-cyclopentadien-1-yl), also known by its CAS number 101200-05-9, is a unique organocalcium compound with significant applications in various fields of chemistry. This compound is characterized by its complex structure, which includes a calcium atom coordinated with two pentamethylcyclopentadienyl ligands. The molecule's structure and properties make it a subject of interest in both academic and industrial research.

The cyclopentadienyl ligand is a key component of this compound. It is a stable and aromatic ligand that plays a crucial role in stabilizing the metal center. The pentamethyl substitution on the cyclopentadienyl ring further enhances the stability and reactivity of the compound. Recent studies have shown that this substitution pattern can significantly influence the electronic properties of the metal-ligand interaction, making it a valuable tool in organometallic chemistry.

One of the most notable applications of calcium bis(pentamethylcyclopentadienyl) is in catalysis. The compound has been used as a precursor for the synthesis of various transition metal catalysts. Its ability to act as a Lewis acid makes it particularly useful in facilitating key reactions such as olefin polymerization and hydrogenation. Researchers have reported that the use of this compound as a catalyst precursor can lead to improved catalytic performance and selectivity.

In addition to its catalytic applications, this compound has also found relevance in materials science. The ability of calcium bis(pentamethylcyclopentadienyl) to form stable complexes with other metals has led to its use in the synthesis of novel materials with unique electronic and magnetic properties. For instance, recent studies have explored its potential in creating hybrid materials for energy storage applications.

The synthesis of calcium bis(pentamethylcyclopentadienyl) involves a multi-step process that typically begins with the preparation of the pentamethylcyclopentadienyl ligand. This ligand is then coordinated with calcium metal under specific conditions to form the final product. The reaction conditions are critical in ensuring high purity and stability of the resulting compound.

From an environmental perspective, there has been growing interest in understanding the ecological impact of organocalcium compounds like this one. Recent research has focused on evaluating their biodegradability and toxicity under various environmental conditions. Initial findings suggest that while these compounds are generally stable under normal conditions, they can undergo degradation under specific environmental stressors.

In conclusion, calcium bis(pentamethylcyclopentadienyl), CAS number 101200-05-9, is a versatile organocalcium compound with wide-ranging applications in chemistry and materials science. Its unique structure and properties continue to make it a focal point for both fundamental research and industrial development. As new applications emerge and our understanding of its behavior deepens, this compound is likely to play an even more significant role in advancing modern chemistry.